Cas no 75479-93-5 (3'-Methylsulfanyl-2,3,4-trichlorobiphenyl)

• Product Name: 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl
• CAS No: 75479-93-5
• MF: C₁₃H₉Cl₃S
• MW: 303.634559392929
• CID: 4996265
• Update Time: 2025-04-23

3'-Methylsulfanyl-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl

• Inchi： 1S/C13H9Cl3S/c1-17-9-4-2-3-8(7-9)10-5-6-11(14)13(16)12(10)15/h2-7H,1H3
• InChI Key： SILKRULKWWRWCF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC=C(C=1)SC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 6.4
• Topological Polar Surface Area: 25.3

Additional information on 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl

3'-Methylsulfanyl-2,3,4-trichlorobiphenyl (CAS No. 75479-93-5): A Comprehensive Technical Profile

The chemical compound 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl (CAS No. 75479-93-5) represents an important member of the chlorinated biphenyl derivatives family, characterized by its unique methylsulfanyl functional group and trichloro substitution pattern. This technical profile explores its molecular characteristics, potential applications, and current research trends in environmental and material sciences.

Structurally, 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl features a biphenyl core with chlorine atoms at positions 2, 3, and 4, complemented by a methylsulfanyl group (-SCH3) at the 3' position. This specific arrangement contributes to its distinct electronic properties and chemical reactivity, making it valuable for specialized applications. Recent studies have focused on its potential as a building block for advanced materials and its behavior in various environmental matrices.

From a synthetic chemistry perspective, researchers are particularly interested in the 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl structure due to its potential as an intermediate in the development of specialty chemicals. The presence of both chloro and methylsulfanyl substituents offers multiple sites for further functionalization, enabling the creation of diverse molecular architectures. Current research explores its use in designing liquid crystal materials and organic electronic components, where its specific substitution pattern may influence material properties.

Environmental scientists have investigated the 75479-93-5 compound within the broader context of chlorinated organic compounds in ecosystems. While not classified as hazardous, understanding its environmental fate and degradation pathways contributes to the development of more sustainable chemical practices. Recent analytical methods, including advanced chromatography techniques, have improved detection sensitivity for such compounds in complex matrices.

The thermal stability of 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl has attracted attention in materials science applications. Its decomposition profile and phase behavior are subjects of ongoing research, particularly for potential use in high-performance polymers and specialty coatings. The compound's molecular structure suggests possible advantages in terms of thermal resistance and chemical compatibility with various matrix materials.

In analytical chemistry, CAS 75479-93-5 serves as an important reference standard for method development. Laboratories utilize this compound to validate separation techniques for chlorinated aromatic compounds, particularly those containing sulfur functionalities. The growing demand for precise analytical methods in environmental monitoring and quality control has increased interest in well-characterized standards like this compound.

Recent advances in green chemistry have prompted investigations into more sustainable synthesis routes for 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl derivatives. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of production processes. These developments align with current industry trends toward eco-friendly chemical manufacturing and reduced waste generation.

The compound's spectroscopic properties make it valuable for fundamental studies in molecular spectroscopy. Detailed analyses of its NMR spectra, mass fragmentation patterns, and vibrational modes contribute to the broader understanding of substituent effects in aromatic systems. Such fundamental research supports advancements in molecular characterization techniques across multiple scientific disciplines.

From a regulatory perspective, 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl falls within the scope of compounds monitored for chemical safety assessment. While not currently restricted, ongoing evaluations ensure proper handling guidelines and environmental protections. The scientific community maintains interest in developing comprehensive databases for such compounds to support risk assessment and regulatory decision-making processes.

Future research directions for CAS No. 75479-93-5 may include exploration of its potential in pharmaceutical intermediates or agrochemical development, where its unique substitution pattern could offer specific advantages. Additionally, investigations into its biological interactions at the molecular level may reveal new applications in biochemical research or medicinal chemistry.

In conclusion, 3'-Methylsulfanyl-2,3,4-trichlorobiphenyl represents a chemically interesting compound with diverse potential applications across multiple scientific domains. Its well-defined structure and properties continue to make it valuable for fundamental research, material development, and analytical applications. As chemical science advances, this compound may find new roles in emerging technologies and sustainable chemistry initiatives.